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Introduction
Z-VAD-FMK (Carbobenzoxy-Valyl-Alanyl-Aspartyl-[O-methyl]-fluoromethylketone) is a potent,

cell-permeable, and irreversible pan-caspase inhibitor.[1][2] It is an invaluable tool in apoptosis

research, functioning by binding to the catalytic site of most caspases, which are key proteases

in the execution of programmed cell death.[1][3] By inhibiting caspases, Z-VAD-FMK effectively

blocks the apoptotic cascade.[1] This document provides detailed application notes and

protocols for the preparation and use of Z-VAD-FMK stock solutions in Dimethyl Sulfoxide

(DMSO).

Quantitative Data Summary
The following tables summarize the key quantitative information for the preparation and use of

Z-VAD-FMK.

Table 1: Properties of Z-VAD-FMK
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Property Value References

Molecular Weight ~467.5 g/mol [2][4]

Appearance White solid / Crystalline solid [2]

Purity ≥90-98% (HPLC) [2][5]

Table 2: Solubility of Z-VAD-FMK

Solvent Solubility Notes References

DMSO
≥23.37 mg/mL to

247.5 mg/mL

Use high-purity,

anhydrous DMSO

(>99.9%). Moisture

can reduce solubility.

Warming to 37°C or

sonication can aid

dissolution.

[2][4][6]

Ethanol 2 mg/mL to 83 mg/mL --- [2][4][6]

Water Insoluble --- [2][4]

Acetonitrile 10 mg/mL --- [2]

Table 3: Recommended Concentrations for Stock and Working Solutions
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Solution Type
Recommended
Concentration
Range

Notes References

Stock Solution in

DMSO
2 mM - 20 mM

Higher concentrations

(e.g., 20 mM) are

common for long-term

storage and dilution.

[2][5]

Working Solution 10 µM - 100 µM

The optimal

concentration is cell-

type and stimulus-

dependent.

[2][7][8]

Table 4: Storage and Stability
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Form
Storage
Temperature

Shelf-Life
Special
Instructions

References

Lyophilized

Powder
-20°C Up to 3 years

Store under

desiccating

conditions.

[3][4][6]

Reconstituted in

DMSO
-20°C or -80°C

Up to 1 year at

-80°C, 6-8

months at -20°C

Aliquot into

single-use

volumes to avoid

repeated freeze-

thaw cycles. Use

high-purity

(>99.9%) DMSO.

[3][4][5][6]

In Cell Culture

Medium
37°C

Short (half-life ~4

hours in one

study)

Prepare fresh for

each experiment.

For long-term

experiments

(>12h),

replenishing the

inhibitor may be

necessary.

[3]

Signaling Pathway
Z-VAD-FMK primarily targets the caspase cascade, a central component of the apoptotic

signaling network. Apoptosis can be initiated through the extrinsic (death receptor-mediated) or

intrinsic (mitochondrial) pathways, both of which converge on the activation of effector

caspases like caspase-3 and -7.[1] Z-VAD-FMK irreversibly binds to the catalytic site of these

caspases, preventing the cleavage of downstream substrates and halting apoptosis.[1][9]
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Z-VAD-FMK inhibits initiator and executioner caspases.
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It is important to note that in some cell types, inhibition of caspases by Z-VAD-FMK can lead to

an alternative form of programmed cell death called necroptosis.[3][10]

Experimental Protocols
Protocol 1: Preparation of a 20 mM Z-VAD-FMK Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution suitable for long-

term storage.

Materials:

Z-VAD-FMK powder (1 mg)

High-purity, anhydrous DMSO (>99.9%)

Sterile microcentrifuge tubes

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Equilibrate Reagents: Allow the vial of Z-VAD-FMK powder and the DMSO to equilibrate to

room temperature before opening to prevent condensation.[2]

Reconstitution: To prepare a 20 mM stock solution from 1 mg of Z-VAD-FMK (MW: ~467.5

g/mol ), add 107 µL of high-purity DMSO to the vial.[5][11]

Dissolution: Vortex the vial gently until the powder is completely dissolved. If necessary,

warming the tube briefly to 37°C or sonicating can aid dissolution.[2][12]

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[3][13] Store the aliquots at

-20°C or -80°C.
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Protocol 2: Inhibition of Apoptosis in Cell Culture
This protocol provides a general guideline for using the Z-VAD-FMK stock solution to inhibit

apoptosis in a cell culture experiment.

Materials:

20 mM Z-VAD-FMK stock solution in DMSO

Cell culture medium appropriate for the cell line

Cells plated in a suitable culture vessel (e.g., 96-well plate)

Apoptosis-inducing agent (e.g., Staurosporine, TNF-α)

Phosphate-buffered saline (PBS)

Apoptosis detection assay kit (e.g., Annexin V staining, caspase activity assay)

Procedure:

Cell Seeding: Seed cells at the desired density and allow them to adhere or stabilize

overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 20 mM

Z-VAD-FMK stock solution. Dilute the stock solution in fresh, pre-warmed cell culture

medium to achieve the desired final working concentration (typically 10 µM to 100 µM).[2]

Example Dilution for a 20 µM final concentration: Add 1 µL of the 20 mM stock solution to

every 1 mL of cell culture medium.[5]

Note on DMSO Concentration: Ensure the final DMSO concentration in the culture

medium is non-toxic to the cells, typically below 1.0%.[7][11] A solvent control (medium

with the same final concentration of DMSO) should always be included.

Treatment: Pre-treat the cells with the Z-VAD-FMK working solution for 1-2 hours before

adding the apoptosis-inducing agent.[8][14] Alternatively, Z-VAD-FMK can be added

concurrently with the apoptotic stimulus.[13][15]
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Incubation: Incubate the cells for the time required for the apoptotic stimulus to take effect,

which can range from a few hours to over 24 hours.[2]

Apoptosis Assessment: Following incubation, harvest the cells and assess the levels of

apoptosis using a chosen method, such as flow cytometry for Annexin V/PI staining or a

luminometric/fluorometric caspase activity assay.[2]

Experimental Workflow
The following diagram illustrates a typical experimental workflow for assessing the inhibitory

effect of Z-VAD-FMK on apoptosis.
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Workflow for Z-VAD-FMK-mediated apoptosis inhibition assay.

Disclaimer
This document is intended for research use only and not for use in diagnostic or therapeutic

procedures. The optimal concentrations and experimental conditions must be determined by

the end-user. Always adhere to laboratory safety guidelines when handling chemical reagents.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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